Cas no 898343-56-1 (2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide
• CAS No: 898343-56-1
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6528271
• Update Time: 2025-05-30

2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide
• 2-[6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C28H26N2O5/c1-4-35-20-13-14-24-21(15-20)28(33)22(27(32)19-11-9-18(2)10-12-19)16-30(24)17-26(31)29-23-7-5-6-8-25(23)34-3/h5-16H,4,17H2,1-3H3,(H,29,31)
• InChI Key： QBJACAIKVJJXHO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CN1C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=C(C)C=C2)=C1

Additional information on 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide

Research Briefing on 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide (CAS: 898343-56-1)

In recent years, the compound 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide (CAS: 898343-56-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The discussion is based on peer-reviewed publications and industry reports published within the last two years.

The compound belongs to the quinoline derivative family, which is known for its diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have highlighted its potential as a modulator of specific signaling pathways, particularly those involved in inflammatory responses and tumor progression. The structural features of this compound, such as the ethoxy and methoxyphenyl groups, are believed to contribute to its unique binding affinity and selectivity toward target proteins.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthesis and optimization of 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide. The researchers employed a multi-step synthetic route, achieving a high yield and purity. The study also explored the compound's stability under various physiological conditions, demonstrating its suitability for further preclinical development. Notably, the compound exhibited promising bioavailability and minimal cytotoxicity in in vitro assays.

In terms of biological activity, a recent preclinical investigation revealed that this compound acts as a potent inhibitor of the NF-κB pathway, a key regulator of inflammation and immune responses. The study, conducted on murine models, reported a significant reduction in pro-inflammatory cytokine levels following treatment with the compound. These findings suggest its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anticancer properties. A 2024 study published in Cancer Research demonstrated that 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide inhibits the proliferation of certain cancer cell lines, including breast and lung adenocarcinoma. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway and suppresses angiogenesis by downregulating VEGF expression. These results position it as a candidate for further investigation in oncology drug development.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties and reduce off-target effects.

In conclusion, 2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide (CAS: 898343-56-1) represents a promising scaffold for the development of novel therapeutics targeting inflammation and cancer. Continued research efforts are essential to fully elucidate its mechanism of action and optimize its clinical potential.